
Butylcyclopentane CAS number and IUPAC
nomenclature

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butylcyclopentane

Cat. No.: B043849 Get Quote

An In-depth Technical Guide to Butylcyclopentane

This guide provides a comprehensive overview of butylcyclopentane, tailored for researchers,

scientists, and professionals in drug development. It covers its chemical identity,

physicochemical properties, synthesis protocols, and key applications, with a focus on

presenting data in a clear and accessible format.

Chemical Identity and Nomenclature
Butylcyclopentane is a cycloalkane hydrocarbon consisting of a five-membered cyclopentane

ring substituted with a butyl group. Its chemical identity is well-established through various

nomenclature and registry systems.
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Identifier Value

IUPAC Name butylcyclopentane[1][2]

CAS Number 2040-95-1[2][3][4][5][6][7][8][9][10][11]

Molecular Formula C₉H₁₈[1][2][3][5][6][8][9][10][11]

Molecular Weight 126.24 g/mol [1][2][3]

Synonyms n-Butylcyclopentane[2][3][5][6][8][9][10][11]

InChI Key
ZAGHKONXGGSVDV-UHFFFAOYSA-N[2][3][5]

[8][9][10][11]

SMILES CCCCC1CCCC1[2][3]

Physicochemical Properties
The physical and chemical properties of butylcyclopentane are summarized in the table

below. These properties underscore its utility as a non-polar solvent and organic synthesis

intermediate.[12]

Property Value Unit

Appearance Colorless liquid[1] -

Melting Point -80.3 °C[1]

Boiling Point 161.0 °C[1]

Density 0.8164 g/cm³[1]

Solubility in Water
Insoluble (2.3E-3 g/L at 25 °C)

[6]
g/L

Solubility in Organic Solvents
Highly soluble in hexane,

diethyl ether, toluene[1]
-

Vapor Pressure kPa
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Butylcyclopentane can be synthesized through several established organic chemistry routes.

The choice of method often depends on the desired purity, scale, and available starting

materials.

Synthesis Pathways

Friedel-Crafts Alkylation

Hydrogenation

Cyclopentane

Butylcyclopentane

Electrophilic attack

Butyl Chloride

AlCl₃ (catalyst)

Butylcyclopentene

ButylcyclopentaneH₂

Pd/C (catalyst)
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Click to download full resolution via product page

Caption: Key synthetic routes to Butylcyclopentane.

Experimental Protocols
1. Friedel-Crafts Alkylation of Cyclopentane

This method involves the reaction of cyclopentane with a butyl halide in the presence of a

Lewis acid catalyst, such as aluminum chloride (AlCl₃).[12]

Materials: Cyclopentane, butyl chloride, anhydrous aluminum chloride.

Procedure:

In a reaction flask equipped with a stirrer and a reflux condenser, add cyclopentane and

anhydrous aluminum chloride.

Cool the mixture in an ice bath.

Slowly add butyl chloride to the reaction mixture while maintaining the temperature.

After the addition is complete, allow the mixture to stir at room temperature for several

hours.

Quench the reaction by slowly adding it to ice water.

Separate the organic layer, wash it with a dilute sodium bicarbonate solution and then with

water.

Dry the organic layer over anhydrous magnesium sulfate.

Purify the product by fractional distillation.

2. Catalytic Hydrogenation of Butylcyclopentene

This process involves the reduction of butylcyclopentene to butylcyclopentane using

hydrogen gas and a metal catalyst.[12]
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Materials: Butylcyclopentene, palladium on carbon (Pd/C) catalyst, ethanol (solvent),

hydrogen gas.

Procedure:

Dissolve butylcyclopentene in ethanol in a hydrogenation vessel.

Add the Pd/C catalyst to the solution.

Pressurize the vessel with hydrogen gas to the desired pressure.

Stir the mixture vigorously at room temperature until the theoretical amount of hydrogen is

consumed.

Filter the reaction mixture to remove the catalyst.

Remove the solvent from the filtrate under reduced pressure.

The resulting liquid is butylcyclopentane, which can be further purified by distillation if

necessary.

Chemical Reactivity
As a saturated hydrocarbon, butylcyclopentane exhibits reactivity typical of alkanes and

cycloalkanes.[1] Key reactions include combustion, halogenation, oxidation, and reduction.

Experimental Workflow: Oxidation to
Butylcyclopentanone
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Caption: Workflow for the oxidation of Butylcyclopentane.

Applications in Research and Industry
Butylcyclopentane's specific physicochemical properties make it a valuable compound in

several fields:
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Solvent and Reaction Medium: Its non-polar and aprotic nature makes it an excellent solvent

for organic reactions, especially those involving organometallic catalysts.[12]

Chemical Intermediate: It serves as a building block in the synthesis of more complex

molecules and ligands.[12]

Fuel Science: It is studied as a model compound in fuel research.[12]

Analytical Chemistry: Butylcyclopentane is used as a standard in gas chromatography

(GC) and mass spectrometry for the identification and quantification of hydrocarbons in

complex mixtures like petroleum products.[12]

Materials Science: It is investigated as a component in the development of novel polymers

and advanced materials.[12]

Specialty Chemicals: It is a precursor in the production of specialty chemicals, including

lubricants.[12]

Analytical Characterization
The characterization of butylcyclopentane is typically performed using a combination of

standard analytical techniques:

Gas Chromatography (GC): Used to determine purity and for separation from other

hydrocarbons. Kovats retention indices are available for this compound.[2][8]

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern, confirming the structure.[5]

Infrared (IR) Spectroscopy: Used to identify the characteristic C-H and C-C bonds of the

alkane structure.[2][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed

structural information.[13]

In conclusion, butylcyclopentane is a well-characterized cycloalkane with important

applications in both academic research and industrial processes. Its straightforward synthesis

and defined properties make it a valuable tool for chemists and material scientists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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